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Compound of Interest

Compound Name: Phenyl valerate

Cat. No.: B166922

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phenyl valerate, also known as phenyl pentanoate, is an organic compound classified as an
ester of phenol and valeric acid. It is a colorless liquid with a characteristic odor. This document
provides an in-depth guide to the chemical properties, structure, and synthesis of phenyl
valerate, tailored for professionals in research and development. Its applications are primarily
in the flavor and fragrance industry and as a substrate in biochemical research for enzymatic

assays.[1]

Chemical Properties and Structure

Phenyl valerate is characterized by a phenyl group attached to a valerate moiety.[1] Its
fundamental properties are summarized below.

Table 1: Chemical and Physical Properties of Phenyl Valerate
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Property Value Source(s)

IUPAC Name Phenyl pentanoate [1112][3]
Phenyl valerate, Pentanoic

Synonyms acid, phenyl ester, Valeric acid,  [4][5][6][7][8]
phenyl ester

CAS Number 20115-23-5 [4][5]1[6119]

Molecular Formula C11H1402 [11[4]115]116119]

Molecular Weight 178.23 g/mol [1][41[6][9]

Appearance Transparent, colorless liquid [4][10]

] ] Not available (for pure

Melting Point [4119]
compound)

Boiling Point 250 °C (482 °F) [9]

160 °C at 14 Torr [7]

Density 1.009 g/cm3 [7]

Refractive Index 1.494 [7]

Flash Point

95 °C (203.0 °F)

[9]

Solubility

Soluble in Chloroform; Slightly

soluble in DMSO; Sparingly

soluble in Methanol

[6]

Insoluble in water

[11]

Structure

The chemical structure of phenyl valerate consists of a pentanoyl group attached to a

benzene ring through an ester linkage.
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Chemical Structure of Phenyl Valerate

O ¢+——— O 4+— O

CH2

CH:2

CH2

CHs

Click to download full resolution via product page

Chemical structure of phenyl valerate.
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Experimental Protocols
Synthesis of Phenyl Valerate via O-Acylation of Phenol

A common method for the synthesis of phenyl valerate is the O-acylation of phenol with valeryl
chloride. This reaction is a type of nucleophilic acyl substitution.[12]

Materials:

e Phenol

o Valeryl chloride

» Trifluoromethanesulfonic acid (TfOH) (1% in acetonitrile) or other suitable catalyst/base
o Acetonitrile (CHsCN)

o Ethyl acetate

e 1 M Hydrochloric acid (HCI)

o Saturated sodium bicarbonate (NaHCOs) solution
o Saturated sodium chloride (NaCl) solution

e Magnesium sulfate (MgSOa)

Procedure:

o Dissolve phenol (0.28 mmol) and valeryl chloride (0.84 mmol, 3 equivalents) in 1 mL of 1%
TfOH in acetonitrile at room temperature.[13]

 Stir the reaction mixture at room temperature for one hour.[13]

e Monitor the reaction progress using an appropriate technique, such as Thin Layer
Chromatography (TLC).

» Upon completion, pour the reaction mixture into a separatory funnel containing cold water
and ethyl acetate.[13]
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Separate the organic layer.

Wash the organic layer sequentially with 1 M HCI, saturated NaHCOs solution, and saturated
NaCl solution.[13]

Dry the organic layer over anhydrous MgSOa.[13]
Filter the drying agent.
Concentrate the filtrate under reduced pressure to yield the crude phenyl valerate.[13]

Purify the crude product by recrystallization or column chromatography as needed.
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Workflow for the Synthesis of Phenyl Valerate
Dissolve Phenol and Valeryl Chloride
in 1% TfOH/Acetonitrile

l
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Synthesis workflow for phenyl valerate.
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Spectral Data

Detailed experimental spectral data with peak assignments for phenyl valerate are not readily
available in publicly accessible databases. However, references to the existence of 13C NMR
and IR spectra can be found on PubChem.[11] Commercial suppliers may offer analytical data
upon request.[10]

Safety and Handling

Phenyl valerate is a combustible liquid.[4] It may cause skin and eye irritation and respiratory
sensitization.[4] Standard laboratory safety precautions should be observed when handling this
compound, including the use of personal protective equipment such as gloves and safety
glasses.[9][14] Store in a cool, dry, well-ventilated area in a tightly closed container.[9] For
detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.[4][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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